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Compound of Interest

Compound Name: Deuterium oxide

Cat. No.: B1670320 Get Quote

Deuterium oxide (D₂O), also known as heavy water, is a stable, non-radioactive isotope of

water. While it is not classified as a hazardous substance, adherence to standard laboratory

safety protocols is essential to ensure the well-being of researchers and maintain experimental

integrity.[1][2][3][4] This guide provides procedural, step-by-step guidance for the safe handling,

storage, and disposal of deuterium oxide.

Personal Protective Equipment (PPE)
Under normal conditions of use, extensive personal protective equipment is not required.[1]

However, as a matter of good laboratory practice, the following PPE is recommended to

prevent contamination of the product and ensure personal safety.

PPE Category Recommendation Rationale

Eye/Face Protection

Safety glasses with side

shields or chemical safety

goggles.[1][2]

Protects eyes from splashes.

Skin Protection

Standard laboratory coat and

disposable gloves (e.g., nitrile

or latex).[1][3][5]

Prevents minor skin contact

and contamination of the

deuterium oxide.

Respiratory Protection

Not normally required under

well-ventilated conditions.[1][2]

[3]

Deuterium oxide has low

volatility and is not considered

a respiratory hazard.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1670320?utm_src=pdf-interest
https://www.benchchem.com/product/b1670320?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzIxNDh8YXBwbGljYXRpb24vcGRmfGFHSTVMMmcwTnk4NU1UZ3dOemt6T0RNeE5EVTBMMU5FUWw4Mk5qY3lYMGRDWDBWT0xuQmtaZ3xiOWIxNjQ1ZTg2Y2JmYzU1MTZjZTMyNGM1MWVmOGE0ODNiYjkyZjMxMzM1YzMxZDZkZjczM2FhZGFlNTQyOGI3
https://www.cdhfinechemical.com/images/product/msds/124_755758716_DEUTERIUMOXIDECASNO-7789-20-0MSDS.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000010%20SDS-14
https://www.benchchem.com/product/b1670320?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzIxNDh8YXBwbGljYXRpb24vcGRmfGFHSTVMMmcwTnk4NU1UZ3dOemt6T0RNeE5EVTBMMU5FUWw4Mk5qY3lYMGRDWDBWT0xuQmtaZ3xiOWIxNjQ1ZTg2Y2JmYzU1MTZjZTMyNGM1MWVmOGE0ODNiYjkyZjMxMzM1YzMxZDZkZjczM2FhZGFlNTQyOGI3
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.cdhfinechemical.com/images/product/msds/124_755758716_DEUTERIUMOXIDECASNO-7789-20-0MSDS.pdf
https://store.apolloscientific.co.uk/storage/msds/DE50_msds.pdf
https://www.fishersci.com/store/msds?partNumber=AC351430075&productDescription=DEUTERIUM+OXIDE%2C+PACKAGED+7.5M&vendorId=VN00032119&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-6672-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzIxNDh8YXBwbGljYXRpb24vcGRmfGFHSTVMMmcwTnk4NU1UZ3dOemt6T0RNeE5EVTBMMU5FUWw4Mk5qY3lYMGRDWDBWT0xuQmtaZ3xiOWIxNjQ1ZTg2Y2JmYzU1MTZjZTMyNGM1MWVmOGE0ODNiYjkyZjMxMzM1YzMxZDZkZjczM2FhZGFlNTQyOGI3
https://www.cdhfinechemical.com/images/product/msds/124_755758716_DEUTERIUMOXIDECASNO-7789-20-0MSDS.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physical and Chemical Properties
Understanding the physical and chemical properties of deuterium oxide is crucial for its safe

handling and storage.

Property Value

Appearance Colorless liquid[1]

Odor Odorless

Molecular Weight 20.03 g/mol [3]

Boiling Point 101.4 °C / 214.5 °F[1]

Melting Point 3.8 °C / 38.8 °F[1]

Specific Gravity 1.105[1]

pH Not available

Solubility Soluble in water

Stability Stable under normal conditions; hygroscopic.[1]

Experimental Protocol for Safe Handling and
Disposal
This protocol outlines the essential steps for handling deuterium oxide in a laboratory setting,

from initial preparation to final disposal.

1. Preparation and Handling:

Ensure the work area is clean and well-ventilated.[5]

Wear the recommended personal protective equipment: a lab coat, safety glasses, and

gloves.[1]

Inspect the container for any damage or leaks before use.
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When not in use, keep the container tightly closed to prevent atmospheric moisture

exchange, as deuterium oxide is hygroscopic.[1][2]

2. Storage:

Store in a cool, dry place.[3]

No special storage conditions are required.[1]

Use polyethylene or polypropylene containers for storage.[5]

3. Accidental Spills:

For minor spills, absorb the liquid with inert material such as sand, earth, or vermiculite.[5][6]

Wipe up the area and place the absorbent material in a suitable, labeled container for waste

disposal.[5]

For larger spills, ensure the area is well-ventilated.[5]

Prevent the spill from entering drains or waterways.[5][6]

4. First Aid:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, also under

the eyelids.[1]

Skin Contact: Wash off immediately with plenty of soap and water.[3]

Inhalation: Move to fresh air.[1][3]

Ingestion: Rinse mouth with water and then drink plenty of water.[1][3] In all cases, seek

medical attention if symptoms occur.[1]

5. Disposal:

Deuterium oxide waste is not classified as hazardous.[1]
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However, it is crucial to consult and adhere to local, regional, and national regulations for

chemical waste disposal.[1]

Do not dispose of deuterium oxide down the drain unless permitted by local regulations.[6]

If recycling is not an option, offer surplus and non-recyclable solutions to a licensed disposal

company.[3][7]

Safety and Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of deuterium oxide.
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Start: Handling Deuterium Oxide

1. Preparation:
- Don PPE (Gloves, Goggles, Lab Coat)

- Ensure proper ventilation

2. Handling:
- Keep container closed when not in use

- Avoid contamination

Spill Occurs?

3. Spill Response:
- Absorb with inert material

- Collect for disposal

Yes

4. Use Complete

No

5. Storage:
- Store in a cool, dry place
- Tightly sealed container

Dispose of Waste?

6. Disposal:
- Consult local regulations

- Use licensed disposal company

Yes

End

No

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Deuterium Oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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